(RS)-1-(6-methyl-indol-1-yl)-propan-2-ol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-(6-methylindol-1-yl)propan-2-ol
• InChI: InChI=1S/C12H15NO/c1-9-3-4-11-5-6-13(8-10(2)14)12(11)7-9/h3-7,10,14H,8H2,1-2H3
• InChI Key: OCAMBOYNTKSUQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=CN2CC(C)O

Description

(RS)-1-(6-methyl-indol-1-yl)-propan-2-ol is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 0.28 g of sodium hydride dispersion in 40 ml of tetrahydrofuran was treated with 0.98 g of 6-methylindole at 0° and stirred at this temperature for 1 hour. After the addition of 1 ml of (RS)-methyloxirane the reaction mixture was stirred at room temperature for 60 hours and subsequently treated with 7 ml of water. The mixture was diluted with 370 ml of ether, washed twice with 120 ml of water and with 60 ml of saturated sodium chloride solution and the organic phase was dried over sodium sulfate. After removal of the solvent the residue was chromatographed over 35 g of silica gel with toluene-ethyl acetate (19:1). There was obtained 0.5 g (35%) of (RS)-1-(6-methyl-indol-1-yl)-propan-2-ol as light brown crystals with m.p. 65°-69°.